1-(1-butyl-1H-pyrazol-3-yl)methanamine

• Molecular Formula: C8H15N3
• Molecular Weight: 153.22 g/mol
• IUPAC Name: (1-butylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C8H15N3/c1-2-3-5-11-6-4-8(7-9)10-11/h4,6H,2-3,5,7,9H2,1H3
• InChI Key: FFZRSGGIRNIPLP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CC(=N1)CN

Description

1-(1-Butyl-1H-pyrazol-3-yl)methanamine is a chemical compound that belongs to the class of pyrazoles. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2. This particular compound features a butyl group attached to the nitrogen at position 1 and a methanamine group at position 3 of the pyrazole ring. Pyrazoles are known for their diverse biological activities and are widely used in medicinal chemistry, agrochemicals, and material science .

Preparation Methods

The synthesis of 1-(1-butyl-1H-pyrazol-3-yl)methanamine can be achieved through various synthetic routes. One common method involves the reaction of 1-butyl-1H-pyrazole with formaldehyde and ammonium chloride under acidic conditions. The reaction proceeds through the formation of an intermediate imine, which is subsequently reduced to yield the desired product .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-(1-Butyl-1H-pyrazol-3-yl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding pyrazole derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced pyrazole derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with halogenated compounds, leading to the formation of substituted pyrazole derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and solvents such as ethanol or dichloromethane. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-(1-Butyl-1H-pyrazol-3-yl)methanamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex pyrazole derivatives, which are valuable in various chemical reactions and processes.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases, including infections and inflammatory conditions.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-(1-butyl-1H-pyrazol-3-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby reducing inflammation .

Comparison with Similar Compounds

1-(1-Butyl-1H-pyrazol-3-yl)methanamine can be compared with other similar compounds, such as:

1-(1-Methyl-1H-pyrazol-3-yl)methanamine: This compound has a methyl group instead of a butyl group, which may result in different chemical and biological properties.

1-(1-Phenyl-1H-pyrazol-3-yl)methanamine: The presence of a phenyl group can significantly alter the compound’s reactivity and biological activity.

1-(1-Tert-butyl-1H-pyrazol-3-yl)methanamine: The tert-butyl group provides steric hindrance, affecting the compound’s interactions with other molecules.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to its analogs .